Cas no 73938-86-0 (4-chloro-N-propylaniline)

• Product Name: 4-chloro-N-propylaniline
• CAS No: 73938-86-0
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 1767985
• PubChem ID: 12512909
• Update Time: 2025-06-13

4-chloro-N-propylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-N-propyl-
• 4-chloro-N-propylaniline
• N-propyl-4-chloroaniline
• (4-Chloro-phenyl)-propyl-amine
• PKLDFALGUIOLDX-UHFFFAOYSA-N
• DB-087871
• Benzenamine,4-chloro-N-propyl-
• EN300-146155
• 73938-86-0
• F70499
• SCHEMBL1801536
• AKOS000235162

• Inchi： 1S/C9H12ClN/c1-2-7-11-9-5-3-8(10)4-6-9/h3-6,11H,2,7H2,1H3
• InChI Key： PKLDFALGUIOLDX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCCC

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-chloro-N-propylaniline

4-Chloro-N-Propylaniline (CAS No. 73938-86-0): An Overview of Its Properties, Applications, and Recent Research

4-Chloro-N-Propylaniline (CAS No. 73938-86-0) is a versatile organic compound that has gained significant attention in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which consists of a chlorinated aniline moiety and a propylamine substituent. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 4-chloro-N-propylaniline is C₉H₁₂ClN, with a molecular weight of approximately 175.65 g/mol. It is a colorless to light yellow liquid at room temperature and has a boiling point of around 210°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water.

In the pharmaceutical industry, 4-chloro-N-propylaniline has been explored as a key intermediate in the synthesis of various drugs. One notable application is in the production of antipsychotic and antidepressant medications. The presence of the chlorinated aniline group provides a platform for further functionalization, enabling the development of compounds with enhanced pharmacological properties. Recent studies have also highlighted its potential in the synthesis of novel analgesics and anti-inflammatory agents.

Beyond pharmaceuticals, 4-chloro-N-propylaniline finds applications in materials science and polymer chemistry. Its reactivity and functional group versatility make it an attractive building block for the synthesis of advanced materials. For instance, it can be used to create polymers with improved mechanical properties and thermal stability. Additionally, the compound has been utilized in the development of conductive polymers for electronic applications.

The chemical synthesis of 4-chloro-N-propylaniline typically involves the reaction of 4-chloroaniline with propylamine under controlled conditions. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, while 4-chloro-N-propylananine is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to prevent skin contact and inhalation.

The environmental impact of 4-chloro-N-propylananine is another area of ongoing research. Studies have shown that proper disposal methods can minimize its potential ecological effects. Efforts are being made to develop biodegradable alternatives and to improve wastewater treatment processes to ensure that any residual compounds are effectively removed before discharge.

In conclusion, 4-chloro-N-propylananine (CAS No. 73938-86-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structure and properties make it an essential intermediate in the development of advanced materials and drugs. Ongoing research continues to uncover new potential uses and improve synthetic methods, ensuring its relevance in various scientific disciplines.